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Compound of Interest

Compound Name: Aftin-5

Cat. No.: B11929238 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Aftin-5,

a roscovitine-related purine used in research to increase the production of amyloid-β42 (Aβ42).

[1] Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance. This content is intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Aftin-5 is intended for research use only and is not for therapeutic or human diagnostic use.[1]

While extensive toxicity data is not available, it has been shown to exhibit slight cytotoxicity in

various cell lines.[2][3] Therefore, standard laboratory precautions, including the use of

personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat, should be

observed at all times. The compound is air and light sensitive.[4]

Step-by-Step Disposal Protocol
As Aftin-5 is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and ethanol, all waste

materials containing this compound must be treated as hazardous chemical waste. Do not

dispose of Aftin-5 or its solutions down the drain.

1. Waste Segregation and Collection:

Solid Waste:
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Place all disposable materials contaminated with Aftin-5 (e.g., gloves, weighing papers,

pipette tips, vials) into a dedicated, clearly labeled, leak-proof container designated for

solid hazardous chemical waste.

Collect unused or expired Aftin-5 powder in its original container or a securely sealed,

compatible container.

Liquid Waste:

Collect all solutions containing Aftin-5 (e.g., in DMSO, ethanol) in a designated, leak-

proof, and chemically compatible liquid waste container. A screw-cap is mandatory to

prevent leakage and evaporation.

To prevent dangerous reactions, do not mix Aftin-5 waste with incompatible waste

streams. For instance, store organic solvent waste separately from aqueous or corrosive

(acid/base) waste.

2. Waste Container Labeling:

Properly label all waste containers immediately upon starting waste accumulation. The label

must include:

The words "Hazardous Waste"

The full chemical name: "Aftin-5"

All solvent components and their approximate percentages (e.g., "DMSO >90%, Aftin-5
<10%")

The date when waste was first added.

The name and location of the generating laboratory.

3. On-Site Storage:

Store all Aftin-5 waste in a designated "Satellite Accumulation Area" (SAA) within the

laboratory, at or near the point of generation.
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Ensure the SAA is a well-ventilated area.

Keep waste containers securely closed at all times, except when adding waste.

Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential

leaks from the primary container.

4. Final Disposal:

Arrange for waste pickup through your institution's Environmental Health & Safety (EH&S)

department. Follow their specific procedures for requesting a waste collection.

Do not allow waste to accumulate beyond your institution's specified time or volume limits

(e.g., typically a maximum of 55 gallons in an SAA).

Aftin-5 Data Summary
The following table summarizes key quantitative data for Aftin-5.

Parameter Data Reference(s)

Molecular Formula C₁₉H₂₆N₆O

Molecular Weight 354.45 g/mol

CAS Number 1461717-05-4

Purity >98%

Solubility (DMSO) ≥ 16.67 mg/mL

Storage (Solid)
-20°C, protect from air and

light

Storage (In Solvent)
-80°C (up to 6 months); -20°C

(up to 1 month)

Cytotoxicity (IC₅₀)
~150-194 µM in various cell

lines
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Logical Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Aftin-5 waste.
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Caption: A workflow diagram illustrating the proper procedure for Aftin-5 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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